Biotin-EDA-PEG5-NHS
Overview
Description
Biotin-EDA-PEG5-NHS enables efficient biotinylation of antibodies, proteins and other primary amine-containing biomolecules. NHS-activated biotin compound can react with primary amino groups (-NH2) to form stable, irreversible amide bonds. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule.
Scientific Research Applications
Single Molecule Recognition Force Microscopy
Biotin-EDA-PEG5-NHS is utilized in atomic force microscopy (AFM) for detecting receptor-ligand interactions at the single molecule level. A biotin tether comprising a poly(ethylene glycol) (PEG) chain and a functional succinimide group is synthesized and covalently coupled to amine-functionalized AFM tips. This setup allows for the specific binding of avidin, discerned from nonspecific adhesion, and can be a valuable tool for single molecule recognition force microscopy (Riener et al., 2003).
Antifouling Biochips
Biotin-EDA-PEG5-NHS contributes to the development of antifouling biochips for label-free measurement of protease activity in complex media. The application of this compound in plasma-polymerized surfaces significantly reduces nonspecific protein adsorption and enables real-time, label-free detection of protease activity, which is essential for a range of applications in the biological field (Park et al., 2019).
Drug Delivery Systems
In drug delivery systems, biotin-EDA-PEG5-NHS is used to modify biomaterials like poly(lactic acid) for enhanced performance. It helps in reducing nonspecific protein absorption and increasing specific protein absorption, which is vital for active targeting in drug delivery systems (Wang Yuanliang, 2011).
Enhanced Insulin Secretion
This compound is instrumental in enhancing insulin secretion in pancreatic islets. By covalent attachment of biotin-PEG-NHS to the surface of islets, followed by further modification, it has been demonstrated that such treated islets can secrete more insulin in response to high glucose levels compared to untreated islets, which could be significant in diabetes treatment (Kızılel et al., 2010).
Magnetotactic Bacteria Carriers
Biotin-EDA-PEG5-NHS is used to modify magnetotactic bacteria, turning them into stealth materials that can escape phagocytosis, thereby enhancing the potential of these bacteria as drug delivery agents (Chaturvedi et al., 2021).
properties
Product Name |
Biotin-EDA-PEG5-NHS |
|---|---|
Molecular Formula |
C30H49N5O12S |
Molecular Weight |
703.81 |
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[3-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethylamino]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate |
InChI |
InChI=1S/C30H49N5O12S/c36-24(4-2-1-3-23-29-22(21-48-23)33-30(41)34-29)31-9-10-32-25(37)7-11-42-13-15-44-17-19-46-20-18-45-16-14-43-12-8-28(40)47-35-26(38)5-6-27(35)39/h22-23,29H,1-21H2,(H,31,36)(H,32,37)(H2,33,34,41)/t22-,23-,29-/m0/s1 |
InChI Key |
XOCLEGZGRGGGTF-BOSRLCDASA-N |
SMILES |
C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCOCCOCCC(=O)NCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Biotin-EDA-PEG5-NHS |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3aR,4R,9bR)-4-(hydroxymethyl)-8-[2-(2-methoxyphenyl)ethynyl]-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinolin-1-yl]-(4-fluorophenyl)methanone](/img/structure/B1192335.png)